ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate

• IUPAC Name: ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate
• InChI: InChI=1S/C14H17N3O4S/c1-4-21-14(18)11-8-15-16-13(11)22(19,20)17-12-9(2)6-5-7-10(12)3/h5-8,17H,4H2,1-3H3,(H,15,16)
• InChI Key: QYSGJWSFUIOXTC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(NN=C1)S(=O)(=O)NC2=C(C=CC=C2C)C
• Molecular Formula: C14H17N3O4S
• Molecular Weight: 323.37 g/mol

Description

Ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate, also known as ethyl 5-sulfamoyl-1H-pyrazole-4-carboxylate, is a synthetic compound that is used in various scientific research applications. It is a white, crystalline powder that is insoluble in water and has a melting point of about 130°C. The compound is also known as E5SPC and has a molecular formula of C11H15N3O4S.

Scientific Research Applications

Ethyl 5-sulfamoyl-1H-pyrazole-4-carboxylate is widely used in scientific research for various applications. It has been used as a ligand for the preparation of copper(I) and copper(II) complexes, which have been studied for their potential use in the development of new catalysts for organic transformations. The compound has also been used in the synthesis of novel pyrazole derivatives with potential anti-inflammatory, antimicrobial, and antitumor activities. Furthermore, ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate has been used in the synthesis of novel pyrazolo[3,4-d]pyrimidine derivatives, which have been studied for their potential use as inhibitors of the enzyme dihydrofolate reductase.

Mechanism of Action

The mechanism of action of ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate is not well understood. However, it is believed that the compound binds to certain proteins or enzymes in the body, which can then lead to changes in the activity of those proteins or enzymes. For example, ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate has been shown to bind to the enzyme dihydrofolate reductase, which can lead to the inhibition of this enzyme and thus the inhibition of folate metabolism.
Biochemical and Physiological Effects
The biochemical and physiological effects of ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate are not well understood. However, studies have shown that the compound can bind to certain proteins or enzymes in the body, which can then lead to changes in the activity of those proteins or enzymes. For example, ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate has been shown to bind to the enzyme dihydrofolate reductase, which can lead to the inhibition of this enzyme and thus the inhibition of folate metabolism.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate in laboratory experiments include its stability, solubility, and low toxicity. The compound is stable at room temperature and is soluble in many organic solvents, making it easy to work with and handle in the laboratory. Additionally, the compound is non-toxic, making it safe to use in experiments.
However, there are some limitations to using ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate in laboratory experiments. The compound is insoluble in water, which can make it difficult to dissolve in aqueous solutions. Additionally, the compound has a low solubility in some organic solvents, which can limit its use in certain experiments.

Future Directions

Given the wide range of potential applications for ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate, there are many potential future directions for research. These include further investigation into the compound’s mechanism of action, its biochemical and physiological effects, and its potential use in the development of new catalysts, anti-inflammatory agents, antimicrobials, and antitumor drugs. Additionally, further research could be done to explore the compound’s potential use in the synthesis of novel pyrazole and pyrazolo[3,4-d]pyrimidine derivatives. Finally, further research could be done to explore the compound’s potential use as a ligand in the preparation of copper(I) and copper(II) complexes.

Synthesis Methods

Ethyl 5-sulfamoyl-1H-pyrazole-4-carboxylate is synthesized through a multi-step process that begins with the reaction of 2,6-dimethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylatephenylsulfonyl chloride and 2-amino-1H-pyrazole-4-carboxylic acid in the presence of a base. This reaction produces the intermediate 5-[(2,6-dimethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylatephenyl)sulfamoyl]-1H-pyrazole-4-carboxylic acid, which is then reacted with ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate iodide to form ethyl 5-[(2,6-dimethylphenyl)sulfamoyl]-1H-pyrazole-4-carboxylate 5-sulfamoyl-1H-pyrazole-4-carboxylate.